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Compound of Interest

1-[(4-
Nitrophenyl)sulfonyljpyrrolidine

Cat. No.: B067519

Compound Name:

An In-Depth Technical Guide to the *H and 3C NMR Spectroscopic Analysis of 1-[(4-
Nitrophenyl)sulfonyl]pyrrolidine

Prepared by: Gemini, Senior Application Scientist

Introduction

1-[(4-Nitrophenyl)sulfonyl]pyrrolidine is a sulfonamide derivative incorporating a pyrrolidine
ring and a 4-nitrophenylsulfonyl group. Sulfonamides are a critical class of compounds in
medicinal chemistry and drug development, known for a wide range of biological activities. The
precise structural elucidation of such molecules is paramount for understanding their structure-
activity relationships and ensuring their quality and purity.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive
analytical technique for determining the molecular structure of organic compounds in solution.
This guide provides a comprehensive analysis of the *H and 3C NMR spectra of 1-[(4-
Nitrophenyl)sulfonyl]pyrrolidine. It is intended for researchers, scientists, and drug
development professionals, offering not just the spectral data but also the underlying principles
and experimental considerations for its accurate interpretation.

Molecular Structure and Atom Numbering
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A clear understanding of the molecular structure is the foundation for spectral assignment. The
diagram below illustrates the structure of 1-[(4-Nitrophenyl)sulfonyl]pyrrolidine with
systematic numbering used throughout this guide for NMR signal correlation.
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Preparation

Prepare Sample
(5-10 mg in 0.7 mL DMSO-d6)
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 To cite this document: BenchChem. [1H NMR and 13C NMR data for 1-[(4-
Nitrophenyl)sulfonyl]pyrrolidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b067519#1h-nmr-and-13c-nmr-data-for-1-4-
nitrophenyl-sulfonyl-pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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